1-(5-methyl-1,2-oxazole-3-carbonyl)-4-[({2-methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine

• IUPAC Name: [4-[(2-methylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C18H21N5O3/c1-12-10-23-16(19-12)3-4-17(20-23)25-11-14-5-7-22(8-6-14)18(24)15-9-13(2)26-21-15/h3-4,9-10,14H,5-8,11H2,1-2H3
• InChI Key: CVZZKAMVQYKSEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC(CC2)COC3=NN4C=C(N=C4C=C3)C
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol
• CAS No.: 2549038-71-1

Description

1-(5-Methyl-1,2-oxazole-3-carbonyl)-4-[({2-methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine is a heterocyclic compound featuring a piperidine core substituted with two distinct pharmacophores: a 5-methyl-1,2-oxazole-3-carbonyl group and a 2-methylimidazo[1,2-b]pyridazin-6-yloxymethyl moiety. The compound’s structural complexity necessitates comparisons with analogs to elucidate its physicochemical and biological properties.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Compounds

Compound Name / ID	Core Structure	Key Substituents	Reference
Target Compound	Piperidine	5-Methyloxazole-3-carbonyl; 2-Methylimidazo[1,2-b]pyridazin-6-yloxymethyl	–
8p ()	Piperazine	4-Methoxy-2-nitrophenyl triazole; 6-Chloro-2-methylimidazo[1,2-a]pyridine
6-(3-Piperidin-1-yl-propoxy)-3-(4-trifluoromethyl-phenyl)-imidazo[1,2-b]pyridazine	Piperidine	4-Trifluoromethyl-phenyl; Propoxy linker
4-{2-Methylimidazo[1,2-b]pyridazin-6-yl}pyridines	Pyridine	2-Methylimidazo[1,2-b]pyridazine

Physicochemical Properties

Melting Points and Physical State :

• The oxazole’s rigidity may favor crystallization, similar to 8p.
• The imidazo[1,2-b]pyridazine’s planar structure (vs. imidazo[1,2-a]pyridine) could enhance π-π stacking, influencing solubility .

Molecular Weight and Spectroscopic Data :

• ESI-MS data for ’s compounds (e.g., 8p : calc. 607.2, exp. 608.1 [M+H]⁺) suggest precise synthetic control . The target compound’s molecular weight can be inferred as ~450–500 Da based on structural similarity.

Electronic and Conformational Effects

• Substituent Directionality : highlights axial vs. equatorial hydroxyl effects on pKa in piperidines. While the target lacks hydroxyls, its 5-methyloxazole-3-carbonyl group may exert electron-withdrawing effects, lowering the piperidine nitrogen’s basicity compared to triazole-containing analogs .
• Conformational Anchoring: The 2-methylimidazo[1,2-b]pyridazine group may act as a conformational anchor, analogous to phenyl groups in ’s iminoxylitols, stabilizing specific ring conformations (e.g., 4C1 vs. 1C4) .